Cas no 202817-07-0 (3-Isoxazolemethanamine,5-(1,1-dimethylethyl)-N-methyl-(9CI))

• Product Name: 3-Isoxazolemethanamine,5-(1,1-dimethylethyl)-N-methyl-(9CI)
• CAS No: 202817-07-0
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 909463
• PubChem ID: 10654680
• Update Time: 2025-04-19

3-Isoxazolemethanamine,5-(1,1-dimethylethyl)-N-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine,5-(1,1-dimethylethyl)-N-methyl-(9CI)
• 202817-07-0
• AKOS005350502
• SCHEMBL21672545
• 1-(5-(tert-butyl)isoxazol-3-yl)-N-methylmethanamine

• Inchi： 1S/C9H16N2O/c1-9(2,3)8-5-7(6-10-4)11-12-8/h5,10H,6H2,1-4H3
• InChI Key： UKFXUCIEOMAJPN-UHFFFAOYSA-N
• SMILES： O1C(=CC(CNC)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.1Ų